Cas no 814-68-6 (Acryloyl chloride)

Acryloyl chloride is a colorless flammable liquid with corrosive and irritating smell It is slightly soluble in water and mixed with ethanol \ chloroform \ diethyl ether and petroleum ether. It is used as a solvent for special reactions and is also the raw material of pesticides \ medicine \ spices \ coatings< Br>

Acryloyl chloride structure

Product Name:Acryloyl chloride

CAS No:814-68-6

Molecular Formula:C₃H₃ClO

Molecular Weight:90.5083200931549

MDL:MFCD00000731

CID:39941

PubChem ID:13140

Acryloyl chloride Properties

Names and Identifiers

- Acryloyl chloride
- chloridkyselinyakrylove
- Propenoyl chloride
- ACRYLOYL CHLORIDE STAB. WITH 2 6-DI-TER
- ACRYLOYL CHLORIDE, STAB.
- Acryloyl Chloride (stabilized with Phenothiazine)
- 2-Propenyl chloride
- Acrylyl chloride
- prop-2-enoyl chloride
- 2-Propenoyl chloride
- acryloyl chlorid
- AKOS009031459
- InChI=1/C3H3ClO/c1-2-3(4)5/h2H,1H2
- Acryloyl chloride, >=97%, contains ~400 ppm phenothiazine as stabilizer
- Acryloyl chloride 200 ppm phenothiazine as stabilizer
- acryloylchlorid
- HSDB 6330
- A840137
- DTXSID1061150
- FT-0621885
- NSC-93770
- A0147
- GS-3769
- 814-68-6
- Acryloyl chloride, 97.0%, contains <210 ppm MEHQ as stabilizer
- F1905-7140
- MFCD00000731
- EINECS 212-399-0
- AMY18873
- Acryloylchloride
- UNII-8K23O56TG5
- NSC93770
- WLN: GV1U1
- A801564
- acryloyl choride
- Acrylic acid chloride; Acrylyl chloride; NSC 93770; Propenoyl chloride
- Chlorid kyseliny akrylove [Czech]
- Acrylic acid chloride
- BCP06212
- C3H3ClO
- BP-31001
- BRN 0635744
- 8K23O56TG5
- NSC 93770
- NS00042320
- HFBMWMNUJJDEQZ-UHFFFAOYSA-
- Chlorid kyseliny akrylove
- acryl chloride
- acrylic chloride
- Q4676582
- Acryloyl chloride, purum, >=96.0% (HPLC)
- BP-30255
- ACRYLYL CHLORIDE [HSDB]
- EN300-19484
- chlorohydroxyallene
- Acryloyl chloride (6CI, 8CI)
- A 0147
- 2-Propenoyl Chloride; Acrylic Acid Chloride; Acrylyl Chloride; NSC 93770; Propenoyl Chloride
- DB-024470
- +Expand
- MDL： MFCD00000731
- InChIKey： HFBMWMNUJJDEQZ-UHFFFAOYSA-N
- Inchi： 1S/C3H3ClO/c1-2-3(4)5/h2H,1H2
- SMILES： O=C(C=C)Cl
- BRN： 635744

Computed Properties

Exact Mass: 89.98720
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 89.987242
Heavy Atom Count: 5
Complexity: 57.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 0.93780
PSA: 17.07000
Refractive Index: n20/D 1.435(lit.)
Water Partition Coefficient: Miscible with water.
Boiling Point: 75°C
Melting Point: 72-76°C
Vapor Pressure: 1.93 psi ( 20 °C)
Flash Point: 16 ºC
Solubility: Miscible with water.
Color/Form: colorless liquid
Stability/Shelf Life: Stable, but reacts violently with water. Incompatible with alcohols, oxidizing agents, strong bases. Light-sensitive. Highly flammable.
Solubility: It can be miscible with chloroform and decomposed in water and ethanol. Volatile.
Sensitiveness: Moisture & Light Sensitive
Density: 1.114

Acryloyl chloride Security Information

Symbol: GHS02 GHS05 GHS06
RTECS：AT7350000
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S26-S28-S36/37/39-S45-S7/9
Packing Group：II
Risk Phrases：R11; R34
Dangerous goods sign： F T+
Hazardous Material transportation number：UN 3383 6.1/PG 1
Hazard Statement： H225,H314,H330
Warning Statement： P210,P260,P280,P284,P305+P351+P338,P310
Prompt：dangerous
Storage Condition：0-10°C
PackingGroup：II
Risk Phrases： R11: very flammable.
Signal Word：Danger
TSCA：Yes
HazardClass：3
FLUKA BRAND F CODES：8-10

Acryloyl chloride Customs Data

HS CODE：2916190090
Customs Data：

China Customs Code:
2916190090

Overview:

2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Acryloyl chloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB172729-10 g	Acryloyl chloride, 96%, stab. with phenothiazine; .	814-68-6	96%	10g	€66.40	2023-05-07
Chemenu	CM350755-1000g	prop-2-enoyl chloride	814-68-6	95%+	1000g	$92	2022-06-10
Cooke Chemical	A0631512-5g	Acryloyl chloride , 96%	814-68-6	including 200ppmmehq stabilizer	5g	RMB 27.20	2023-09-07
Enamine	EN300-19484-0.05g	prop-2-enoyl chloride	814-68-6	93%	0.05g	$19.0	2023-09-17
TRC	A191395-10g	Acryloyl Chloride	814-68-6		10g	$ 168.00	2023-09-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L10363-10g	Acryloyl chloride, 96%, stab. with 400ppm phenothiazine	814-68-6	96%	10g	￥453.00	2023-02-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A104614-100g	Acryloyl chloride	814-68-6	96%,200 ppm MEHQ	100g	¥189.90	2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A22780-100g	Acrylyl chloride	814-68-6	96%	100g	￥278.0	2022-04-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A0147-500g	Acryloyl chloride	814-68-6	95.0%(T),stabilized with Phenothiazine	500g	￥2850.0	2022-05-30
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R018011-100g	Acryloyl chloride	814-68-6	200 ppm MEHQ	100g	￥219	2024-05-21

Acryloyl chloride Synthesis

Synthetic Circuit 1

79-10-7

814-68-6

Reaction Conditions

1.1 Reagents: Benzoyl chloride , Triethylamine , Hydroquinone

Reference

Facile hydrophobic modification of hybrid poly(urethane-urea)methacrylate aqueous dispersions and films through blending with novel waterborne fluorinated acrylic copolymers

Yang, Chengcheng; et al, Colloid and Polymer Science, 2012, 290(6), 491-506

Synthetic Circuit 2

26189-59-3

79-10-7

814-68-6

Reaction Conditions

Reference

Synthesis of acyl halides under very mild conditions

Devos, Alain; et al, Journal of the Chemical Society, 1979, (24), 1180-1

Synthetic Circuit 3

108-30-5

814-68-6

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 6 h, 60 °C; 60 °C → 0 °C
1.2 Reagents: Triethylamine ; 0 °C; 2 h, > 0 °C; 0 °C → rt; 48 h, rt

Reference

Preparation and properties of photopolymerized hybrid composites with covalently attached magnetite nanoparticles

Melinte, Violeta; et al, Chemical Engineering Journal (Amsterdam, 2015, 259, 542-551

Synthetic Circuit 4

352426-89-2

814-68-6

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; rt
1.2 Reagents: Dowex ; neutralized, rt

Reference

Novel multivalent mannose compounds and their inhibition of the adhesion of type 1 fimbriated uropathogenic E. coli

Appeldoorn, Chantal C. M.; et al, Tetrahedron: Asymmetry, 2005, 16(2), 361-372

Synthetic Circuit 5

98-07-7

79-10-7

814-68-6

Reaction Conditions

1.1 Reagents: Zirconium chloride (ZrCl4)

Reference

Preparation of acryloyl chloride from acrylic acid

, European Patent Organization, , ,

Synthetic Circuit 6

625-36-5

814-68-6

Reaction Conditions

Reference

β-Propiolactone. VIII. Reactions with organic and inorganic acids, acid chlorides, and anhydrides

Gresham, T. L.; et al, Journal of the American Chemical Society, 1950, 72, 72-4

Synthetic Circuit 7

10544-50-0

1520-21-4

814-68-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Tetrahydrofuran , Water ; rt → 0 °C; 2 h, 0 °C

Reference

functionalized chalcogenide hybrid inorganic/organic polymers (CHIPs) via inverse vulcanization of elemental sulfur and vinylanilines

Zhang, Yueyan; et al, Polymer Chemistry, 2018, 9(17), 2290-2294

Synthetic Circuit 8

98-88-4

79-10-7

814-68-6

Reaction Conditions

1.1 Catalysts: Hydroquinone

Reference

Reactivity ratios of monomers cholesteryl acrylate and 1-hexene in liquid crystalline copolymers: their synthesis and characterization

Hoque, Samiul; et al, Journal of Polymer Materials, 2011, 28(1), 49-58

Synthetic Circuit 9

98-88-4

79-10-7

814-68-6

Reaction Conditions

Reference

Synthesis and structure of 4-benzoyl-3-hydroxyphenyl acrylate

Sosnina, V. V.; et al, Izvestiya Vysshikh Uchebnykh Zavedenii, 1994, 37(2), 67-72

Synthetic Circuit 10

98-88-4

79-10-7

814-68-6

Reaction Conditions

1.1 70 - 72 °C

Reference

Total Synthesis of (+)-trans-Trikentrin A

Tebeka, Iris R. M.; et al, Chemistry - A European Journal, 2012, 18(52), 16890-16901

Synthetic Circuit 11

2680-03-7

814-68-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Diethyl ether , Water ; 1 h, 4 °C; 2 h, rt

Reference

Thermosensitive Phase-Separation Behavior of Poly(acrylic acid)-graft-poly(N,N-dimethylacrylamide) Aqueous Solution

Shibanuma, Tetsuo; et al, Macromolecules, 2000, 33(2), 444-450

Synthetic Circuit 12

107-02-8

814-68-6

Reaction Conditions

1.1 Reagents: tert-Butyl hypochlorite

Reference

Positive halogen compounds. XIII. tert-Butyl hypochlorite chlorination of ethers, aldehydes, and other molecules with polar substituents

Walling, Cheves; et al, Journal of the American Chemical Society, 1967, 89(6), 1515-19

Synthetic Circuit 13

107-02-8

814-68-6

Reaction Conditions

1.1 Catalysts: tert-Butyl hypochlorite

Reference

t-Butyl Hypochlorite

Simpkins, Nigel S.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Synthetic Circuit 14

79-37-8

79-10-7

814-68-6

Reaction Conditions

Reference

On the hydrozirconation of 4,4-dimethyl-2-oxazolines of some α,β-, β,γ- and γ,δ-unsaturated fatty acids

Alvhaell, J.; et al, Chemica Scripta, 1984, 24(4-5), 170-7

Synthetic Circuit 15

107-94-8

814-68-6

Reaction Conditions

Reference

Anionotropic rearrangement in the reaction of β-chloropropionic acid with phosphoric anhydride

Kostyanovskii, R. G., Zhurnal Obshchei Khimii, 1961, 31,

Synthetic Circuit 16

13822-56-5

814-68-6

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 1 h, 5 °C; 4 h, 0 °C

Reference

Phosphinite-functionalized silica and hexagonal mesoporous silica containing palladium nanoparticles in Heck coupling reaction: synthesis, characterization, and catalytic activity

Farjadian, Fatemeh; et al, RSC Advances, 2015, 5(97), 79976-79987

Synthetic Circuit 17

1389321-65-6

814-68-6

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water ; 45 °C

Reference

Asymmetric synthesis of (-)-9-epi-metazocine

Chen, Qiang; et al, Synlett, 2012, 23(9), 1349-1352

Synthetic Circuit 18

72092-61-6

24938-60-1

814-68-6

Reaction Conditions

1.1 Catalysts: Irgacure 369 , Bis(2,4,6-trimethylbenzoyl)phenylphosphine oxide Solvents: Dimethylacetamide ; 24 h, rt; 5 - 20 min

Reference

Robust thermostable polymer composition based on poly[N,N'-(1,3-phenylene)isophthalamide] and 3,3-bis(4-acrylamidophenyl)phthalide for laser 3D printing

Kholkhoev, Bato Ch.; et al, Mendeleev Communications, 2019, 29(2), 223-225

Synthetic Circuit 19

58160-99-9

814-68-6

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 1 h, 5 °C; 4 h, 0 °C

Reference

Phosphinite-functionalized silica and hexagonal mesoporous silica containing palladium nanoparticles in Heck coupling reaction: synthesis, characterization, and catalytic activity

Farjadian, Fatemeh; et al, RSC Advances, 2015, 5(97), 79976-79987

Synthetic Circuit 20

60180-60-1

79-10-7

814-68-6

Reaction Conditions

Reference

Synthesis of acyl halides under very mild conditions

Devos, Alain; et al, Journal of the Chemical Society, 1979, (24), 1180-1

Acryloyl chloride Raw materials

Acryloyl chloride Preparation Products

Acryloyl chloride (814-68-6)

Acryloyl chloride Suppliers

Hubei Hanwei Chemical Co., Ltd

Audited Supplier

(CAS:814-68-6)

MR./MRS.:LI JUN

Phone:15791925948

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Phone:18025840623

Email:sz@meryer.com

XI AN BEI KE MAN HUA GONG Technology Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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Wuhan Newgreat Chemical Co., Ltd

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Jiangsu Raien Environmental Protection Technology Co., Ltd

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TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

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Phone:15102714773

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JU LAN HUA GONG KE JI ( QING DAO ) Co., Ltd.

Audited Supplier

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Email:hope2084@163.com

Acryloyl chloride Related Literature

1. Values for the gas-phase thermodynamic functions of conjugated compounds existing as a mixture of conformers

David A. C. Compton J. Chem. Soc. Perkin Trans. 2 1977 1307
2. Synthesis of enamides

Roger Brettle,Alan J. Mosedale J. Chem. Soc. Perkin Trans. 1 1988 2185
3. Silent catalytic promiscuity in the high-fidelity terpene cyclase δ-cadinene synthase

Marianna Loizzi,David J. Miller,Rudolf K. Allemann Org. Biomol. Chem. 2019 17 1206
4. ε-Methacryloyl-l-lysine based polypeptides and their thiol–ene click functionalization

Qinghua Xu,Chaoliang He,Chunsheng Xiao,Shuangjiang Yu,Xuesi Chen Polym. Chem. 2015 6 1758
5. Phosphinite-functionalized silica and hexagonal mesoporous silica containing palladium nanoparticles in Heck coupling reaction: synthesis, characterization, and catalytic activity

Fatemeh Farjadian,Majid Hosseini,Soheila Ghasemi,Bahman Tamami RSC Adv. 2015 5 79976
6. β-Ketothioamides: efficient reagents in the synthesis of heterocycles

Wei-Si Guo,Li-Rong Wen,Ming Li Org. Biomol. Chem. 2015 13 1942
7. Laser pyrolysis studies of the thermal decomposition of chlorinated organic compounds. Part 1—acyl chlorides

Grant R. Allen,Douglas K. Russell New J. Chem. 2004 28 1107
8. Dye functionalized-ROMP based terpolymers for the use as a light up-converting material via triplet–triplet annihilation

M. Hollauf,P. W. Zach,S. M. Borisov,B. J. Müller,D. Beichel,M. Tscherner,S. K?stler,P. Hartmann,A.-C. Knall,G. Trimmel J. Mater. Chem. C 2017 5 7535
9. Doped photo-crosslinked polyesteramide hydrogels as solid electrolytes for supercapacitors

Guillem Ruano,Jordi Tononi,David Curcó,Jordi Puiggalí,Juan Torras,Carlos Alemán Soft Matter 2020 16 8033
10. Nitroxide mediated radical polymerization for the preparation of poly(vinyl chloride) grafted poly(acrylate) copolymers

Aurélien Vebr,Magali Dallegre,Laurent Autissier,Charlotte Drappier,Karel Le Jeune,Didier Gigmes,Anthony Kermagoret Polym. Chem. 2022 13 3275

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic Halides

814-68-6 (Acryloyl chloride) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:814-68-6)Acryloyl chloride

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:814-68-6)Acryloyl chloride

Purity:99%

Quantity:500g

Price($):325.0

Cas no 814-68-6 (Acryloyl chloride)

Acryloyl chloride Properties

Names and Identifiers

Computed Properties

Experimental Properties

Acryloyl chloride Security Information

Acryloyl chloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Acryloyl chloride Price

Acryloyl chloride Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Synthetic Circuit 15

Synthetic Circuit 16

Synthetic Circuit 17

Synthetic Circuit 18

Synthetic Circuit 19

Synthetic Circuit 20

Acryloyl chloride Raw materials

Acryloyl chloride Preparation Products

Acryloyl chloride Suppliers

Acryloyl chloride Related Literature

Related Categories

814-68-6 (Acryloyl chloride) Related Products